molecular formula C28H27N7O2S B2799218 2-(4-Benzhydrylpiperazino)-5-(phenylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-ylamine CAS No. 685107-31-7

2-(4-Benzhydrylpiperazino)-5-(phenylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-ylamine

Cat. No. B2799218
CAS RN: 685107-31-7
M. Wt: 525.63
InChI Key: HKWHOPWWWMLVKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Benzhydrylpiperazino)-5-(phenylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-ylamine is a useful research compound. Its molecular formula is C28H27N7O2S and its molecular weight is 525.63. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Benzhydrylpiperazino)-5-(phenylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Benzhydrylpiperazino)-5-(phenylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Efficient Synthesis Techniques

Researchers have developed efficient, microwave-mediated synthesis techniques for benzothiazole- and benzimidazole-based heterocycles, which serve as versatile building blocks for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. These methods facilitate the construction of complex molecules with potential applications in drug discovery and development (Darweesh et al., 2016).

Biological Activities

Several studies have synthesized fused heterocyclic ring systems incorporating the phenylsulfonyl moiety to evaluate their analgesic and anti-inflammatory activities. These activities are of interest for the development of new therapeutic agents. The structure-activity relationship (SAR) analyses of these compounds reveal insights into their potential as pharmacological agents (Shaaban et al., 2008).

Antimicrobial Evaluation

The synthesis of novel pyrazolo[1,5-a]pyrimidine, triazolo[4,3-a]pyrimidine, and pyrimido[1,2-a]benzimidazole derivatives incorporating the phenylsulfonyl moiety has been explored for their antibacterial and antifungal activities. These studies contribute to the identification of new compounds with potential antimicrobial properties, addressing the ongoing need for novel antimicrobial agents (Shaaban, 2008).

Selective Serotonin Receptor Antagonists

Research into 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines has demonstrated their potential as potent and selective serotonin 5-HT6 receptor antagonists. This finding is significant for the development of new treatments for neurological disorders, showcasing the therapeutic potential of such derivatives (Ivachtchenko et al., 2010).

Aurora-A Kinase Inhibitors

A study focused on the synthesis of pyrazolo[1,5-a]pyrimidines, triazolo[1,5-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles incorporating the phenylsulfonyl moiety for evaluation as Aurora-A kinase inhibitors. This research is crucial for cancer treatment, as Aurora-A kinase plays a significant role in the progression of several cancers. The study highlights the cytotoxic activity of these compounds against cancer cell lines, offering a pathway to new anticancer therapies (Shaaban et al., 2011).

properties

IUPAC Name

5-(benzenesulfonyl)-2-(4-benzhydrylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H27N7O2S/c29-24-20-35-27(30-26(24)38(36,37)23-14-8-3-9-15-23)31-28(32-35)34-18-16-33(17-19-34)25(21-10-4-1-5-11-21)22-12-6-2-7-13-22/h1-15,20,25H,16-19,29H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKWHOPWWWMLVKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NN3C=C(C(=NC3=N2)S(=O)(=O)C4=CC=CC=C4)N)C(C5=CC=CC=C5)C6=CC=CC=C6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H27N7O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

525.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.